1-(4-fluorophenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)methanesulfonamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]methanesulfonamide
• InChI: InChI=1S/C18H23FN2O2S2/c19-17-5-3-15(4-6-17)14-25(22,23)20-9-12-21-10-7-16(8-11-21)18-2-1-13-24-18/h1-6,13,16,20H,7-12,14H2
• InChI Key: HGWULCWMPLWDGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)CCNS(=O)(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C18H23FN2O2S2
• Molecular Weight: 382.5 g/mol

Description

1-(4-fluorophenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H23FN2O2S2 and its molecular weight is 382.51. The purity is usually 95%.
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Scientific Research Applications

Fluorination Techniques

Research by Makino and Yoshioka (1987) explored fluorination techniques using methanesulfonyl fluoride and cesium fluoride modified with crown ethers. This method demonstrated selective fluorination of various benzyl alcohols via nucleophilic substitution, potentially applicable to compounds like 1-(4-fluorophenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)methanesulfonamide (Makino & Yoshioka, 1987).

Synthesis of Fluorinated Compounds

A study by McCarthy et al. (1990) detailed the synthesis of α-fluoro-α,β-unsaturated sulfones using a carbanion generated from fluoromethyl phenyl sulfone. This synthesis route, involving nucleophilic addition reactions, may be relevant to the synthesis of complex fluorinated molecules like 1-(4-fluorophenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)methanesulfonamide (McCarthy et al., 1990).

Enantioselective Alkylation

Liu et al. (2009) demonstrated enantioselective allylic alkylation of fluorobis(phenylsulfonyl)methane, producing fluorobis(phenylsulfonyl)methylated compounds. This approach could be useful for producing enantiomerically pure versions of complex molecules like 1-(4-fluorophenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)methanesulfonamide (Liu et al., 2009).

Nucleophilic Displacement Reactions

Research by He et al. (1993) focused on nucleophilic displacement reactions of methanesulfonyloxy derivatives, which may provide insights into the chemical behavior and possible synthesis routes for complex molecules like 1-(4-fluorophenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)methanesulfonamide (He et al., 1993).

Ligands for Metal Coordination

Jacobs et al. (2013) explored the molecular and supramolecular structures of various N-[2-(pyridin-2-yl)ethyl] derivatives of sulfonamides. Understanding these structural properties can aid in the development of new compounds and ligands similar to 1-(4-fluorophenyl)-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)methanesulfonamide (Jacobs et al., 2013).